Cas no 138045-85-9 (2-Butynamide, 4-(4-chloro-3,5-dimethylphenoxy)-N-ethyl-N-phenyl-)

• Product name: 2-Butynamide, 4-(4-chloro-3,5-dimethylphenoxy)-N-ethyl-N-phenyl-
• CAS No: 138045-85-9
• MF: C₂₀H₂₀ClNO₂
• MW: 341.831304550171
• CID: 1249653

2-Butynamide, 4-(4-chloro-3,5-dimethylphenoxy)-N-ethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butynamide, 4-(4-chloro-3,5-dimethylphenoxy)-N-ethyl-N-phenyl-

• Inchi： 1S/C20H20ClNO2/c1-4-22(17-9-6-5-7-10-17)19(23)11-8-12-24-18-13-15(2)20(21)16(3)14-18/h5-7,9-10,13-14H,4,12H2,1-3H3
• InChI Key： WNBXLVCJZOYTLK-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1)(=O)C#CCOC1=CC(C)=C(Cl)C(C)=C1

Computed Properties

• Exact Mass: 341.1184

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 479.5±55.0 °C(Predicted)
• PSA: 29.54
• pka: 0.20±0.50(Predicted)